Cas no 24413-67-0 (1,4-Benzenediamine,N1,N4-bis(4-methoxyphenyl)-)

• Product Name: 1,4-Benzenediamine,N1,N4-bis(4-methoxyphenyl)-
• CAS No: 24413-67-0
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 289836
• PubChem ID: 221866
• Update Time: 2025-04-19

1,4-Benzenediamine,N1,N4-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N4-bis(4-methoxyphenyl)-
• 1-N,4-N-bis(4-methoxyphenyl)benzene-1,4-diamine
• AC1L5AY8
• AC1Q588O
• AR-1K1477
• bis(p-methoxyphenyl)-p-phenylenediamine
• N,N'-bis(4-methoxyphenyl)-1,4-benzenediamine
• N,N'-bis(4-methoxyphenyl)-1,4-phenylenediamine
• n,n'-bis(4-methoxyphenyl)benzene-1,4-diamine
• N,N'-Bis-(4-methoxy-phenyl)-p-phenylendiamin
• N,N'-bis-(4-methoxy-phenyl)-p-phenylenediamine
• N,N'-di(4-anisyl)-1,4-benzenediamine
• NSC6947
• SureCN1459772
• SCHEMBL1459772
• NSC-6947
• DTXSID50278297
• 24413-67-0

• Inchi： 1S/C20H20N2O2/c1-23-19-11-7-17(8-12-19)21-15-3-5-16(6-4-15)22-18-9-13-20(24-2)14-10-18/h3-14,21-22H,1-2H3
• InChI Key： YKKLKYWMPFWRDG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C=CC(=CC=1)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 320.1526
• Monoisotopic Mass: 320.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 514.7°Cat760mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.65
• PSA: 42.52